Cas no 2137537-55-2 (1H-Imidazole-4-methanamine, 1-(3-azetidinyl)-)

• Product Name: 1H-Imidazole-4-methanamine, 1-(3-azetidinyl)-
• CAS No: 2137537-55-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5285662
• Update Time: 2025-06-24

1H-Imidazole-4-methanamine, 1-(3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, 1-(3-azetidinyl)-

• Inchi： 1S/C7H12N4/c8-1-6-4-11(5-10-6)7-2-9-3-7/h4-5,7,9H,1-3,8H2
• InChI Key： YVXPNOHFLBBETJ-UHFFFAOYSA-N
• SMILES： C1N(C2CNC2)C=C(CN)N=1

Additional information on 1H-Imidazole-4-methanamine, 1-(3-azetidinyl)-

Introduction to 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) (CAS No. 2137537-55-2)

1H-Imidazole-4-methanamine, 1-(3-azetidinyl) (CAS No. 2137537-55-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a variety of therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential clinical applications of 1H-Imidazole-4-methanamine, 1-(3-azetidinyl).

Chemical Structure and Properties

1H-Imidazole-4-methanamine, 1-(3-azetidinyl) is a small molecule with a molecular formula of C₈H₁₄N₄. The compound features an imidazole ring linked to an azetidine moiety through a methylene bridge. The imidazole ring is a common structural motif found in many biologically active compounds, including histidine and several pharmaceutical drugs. The azetidine ring, on the other hand, is a four-membered heterocyclic amine that imparts unique conformational flexibility and binding properties to the molecule.

The chemical structure of 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) allows it to interact with various biological targets, making it a versatile scaffold for drug discovery. Its molecular weight is approximately 166.22 g/mol, and it exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). These properties make it suitable for both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) has been reported using several methodologies. One common approach involves the reaction of 4-chloromethylimidazole with azetidine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the chloromethyl group, leading to the formation of the desired product. The reaction conditions are typically mild, and high yields can be achieved under optimized conditions.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to couple an imidazole derivative with an azetidine-containing electrophile. This method offers greater synthetic flexibility and can be used to introduce additional functional groups onto the molecule.

Biological Activities

1H-Imidazole-4-methanamine, 1-(3-azetidinyl) has been extensively studied for its biological activities. One of its key properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been shown to exhibit potent agonist activity at serotonin receptors, particularly the 5-HT₇ receptor. This receptor subtype is involved in various physiological processes, including mood regulation and circadian rhythm control.

In addition to its serotoninergic effects, 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) has also been found to interact with other neurotransmitter systems. For instance, it has been reported to have affinity for dopamine D₂ receptors and may have potential applications in treating neurological disorders such as Parkinson's disease.

Potential Therapeutic Applications

The unique combination of pharmacological properties exhibited by 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) makes it a promising candidate for various therapeutic applications. One area of particular interest is its potential use in the treatment of mood disorders such as depression and anxiety. Preclinical studies have shown that administration of this compound can lead to significant improvements in behavioral parameters associated with these conditions.

Beyond mood disorders, there is growing evidence suggesting that 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) may have neuroprotective effects. Research has demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials and Future Directions

The promising preclinical data on 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in healthy volunteers. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical development efforts, ongoing research is focused on optimizing the chemical structure of 1H-Imidazole-4-methanamine, 1-(3-azetidinyl). Scientists are exploring various structural modifications to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs that can improve its bioavailability and reduce potential side effects.

Closing Remarks

In conclusion, 1H-Imidazole-4-methanamine, 1-(3-azetidinyl) (CAS No. 2137537-55-2) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various medical conditions.